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Compound of Interest

Compound Name: 2-Isopropylpyrimidin-5-ol

CAS No.: 66739-84-2

Cat. No.: B045795

Get Quote

Executive Summary: The Scaffold at a Glance
The 2-isopropylpyrimidin-5-ol moiety represents a privileged substructure in drug discovery.

It serves as a bioisostere for phenol and pyridine scaffolds, offering optimized physicochemical

properties—specifically, the 2-isopropyl group provides steric bulk and lipophilicity to fill

hydrophobic pockets in target receptors (e.g., GPR119), while the 5-hydroxyl group acts as a

versatile handle for ether linkages, crucial for connecting the "head" group to the rest of the

pharmacophore.

This guide compares the performance of 2-isopropylpyrimidin-5-ol derivatives against

standard therapeutic classes, focusing on their primary application as GPR119 Agonists and

secondary potential as cPLA2 Inhibitors.

Mechanism of Action & Therapeutic Logic[1]
Primary Target: GPR119 Activation
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Derivatives of 2-isopropylpyrimidin-5-ol function primarily as potent agonists of GPR119, a

Gs-coupled GPCR expressed in pancreatic

-cells and intestinal L-cells.

Mechanism: Agonist binding triggers

dissociation

Adenylate Cyclase activation

cAMP accumulation

PKA activation.

Physiological Outcome:

Pancreas: Glucose-dependent insulin secretion (GSIS).

Intestine: Release of incretins (GLP-1, GIP).

Signaling Pathway Visualization
The following diagram illustrates the signal transduction pathway activated by these

derivatives.
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Figure 1: Signal transduction pathway for GPR119 agonists derived from the 2-
isopropylpyrimidin-5-ol scaffold.
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Structure-Activity Relationship (SAR) Analysis
The efficacy of this scaffold is driven by three specific structural features.

The Head Group: 2-Isopropylpyrimidine[2][3]
Why Pyrimidine? The pyrimidine ring offers lower lipophilicity (LogP) compared to a phenyl

ring, improving solubility while maintaining aromatic

-stacking interactions with receptor residues (e.g., Phe/Trp in the binding pocket).

Why 2-Isopropyl?

Steric Fit: The isopropyl group is critical for filling a specific hydrophobic sub-pocket in the

GPR119 orthosteric site.

Metabolic Stability: Unlike a methyl group, the isopropyl group is bulkier, hindering

oxidative metabolism at the adjacent ring carbons.

Comparison: 2-Isopropyl analogs typically show 3-5x higher potency (lower EC50) than 2-

methyl or 2-H analogs.

The Linker: 5-Oxy Ether
The 5-hydroxyl group is almost exclusively used to form an ether linkage to the central core

(often a piperidine or azetidine).

Causality: An ether oxygen acts as a hydrogen bond acceptor. Replacing this with a

methylene (-CH2-) often results in a loss of potency due to the loss of this specific H-bond

interaction and increased conformational flexibility.

SAR Logic Diagram
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Figure 2: Structural dissection of the 2-isopropylpyrimidin-5-ol scaffold and its functional

roles.

Comparative Performance Analysis
This section compares 2-Isopropylpyrimidin-5-ol derivatives (GPR119 Agonists) against

standard alternatives: DPP-4 Inhibitors (Sitagliptin) and First-Gen GPR119 Agonists (e.g.,

GSK1292263).

Potency & Efficacy Table
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Feature
2-iPr-Pyrimidin-5-ol
Derivatives

GSK1292263 (Ref.
[1] GPR119)

Sitagliptin (DPP-4i)

Primary Target GPR119 (Agonist) GPR119 (Agonist)
DPP-4 (Enzyme

Inhibitor)

Mechanism
Direct cAMP

stimulation

Direct cAMP

stimulation

Prevents GLP-1

degradation

Potency (EC50/IC50) 2 - 10 nM (High) ~6 nM ~18 nM (IC50)

Glucose Lowering Moderate to High Moderate Moderate

Hypoglycemia Risk
Low (Glucose-

dependent)
Low Low

Weight Effect Neutral/Weight Loss Neutral Neutral

Solubility
Improved (Pyrimidine

core)
Moderate High

Metabolic Stability
High (Blocked C2

position)
Moderate High

Key Insights
Superiority over DPP-4i: Unlike Sitagliptin, which only preserves endogenous GLP-1, 2-
isopropylpyrimidin-5-ol derivatives actively stimulate the secretion of GLP-1 and Insulin.

This dual mechanism offers a potentially higher ceiling for efficacy.

Advantage over Phenyl Analogs: The pyrimidine nitrogen atoms reduce the overall LogP

compared to all-carbon phenyl analogs, improving oral bioavailability and reducing the risk of

non-specific protein binding.

Experimental Protocols
Protocol A: Synthesis of the Ether Linkage (SNAr)
Context: Connecting the 2-isopropylpyrimidin-5-ol head to a central piperidine core.

Reagents:
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2-Isopropylpyrimidin-5-ol (1.0 eq)

4-Methanesulfonyloxypiperidine-1-carboxylate (Electrophile) (1.2 eq)

Cesium Carbonate (

) (2.0 eq)

DMF (Solvent)[2]

Methodology:

Dissolution: Dissolve 2-isopropylpyrimidin-5-ol in anhydrous DMF (0.1 M concentration)

under

atmosphere.

Deprotonation: Add

and stir at room temperature for 30 minutes. Note: The color change indicates phenoxide
formation.

Coupling: Add the piperidine mesylate electrophile dropwise.

Heating: Heat the reaction mixture to 80°C for 4-6 hours. Monitor by LC-MS for the

disappearance of the pyrimidinol peak (m/z ~139).

Workup: Dilute with ethyl acetate, wash with water (3x) to remove DMF, dry over

, and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: cAMP Accumulation Assay (GPR119
Activity)
Context: Validating the agonist activity of the synthesized derivative.
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System: HTRF (Homogeneous Time-Resolved Fluorescence) cAMP kit (Cisbio/PerkinElmer).

Cell Line: CHO-K1 cells stably expressing human GPR119.

Steps:

Seeding: Plate 10,000 cells/well in a 384-well low-volume white plate.

Stimulation: Add 5

L of the test compound (2-isopropylpyrimidin-5-ol derivative) in stimulation buffer
containing IBMX (0.5 mM) to prevent cAMP degradation.

Incubation: Incubate for 30 minutes at room temperature.

Detection: Add 5

L of cAMP-d2 conjugate followed by 5

L of Anti-cAMP-Cryptate.

Readout: Incubate for 1 hour and read on an HTRF-compatible plate reader (ex: 337 nm,

em: 665/620 nm).

Analysis: Calculate the HTRF ratio (665/620). Plot dose-response curves to determine

EC50.

Validation: The EC50 should be < 50 nM for a viable lead candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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